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Compound of Interest

5-(Bromomethyl)-2-
Compound Name:
(trifluoromethyl)pyridine

Cat. No.: B122272

An In-depth Technical Guide to 5-
(Bromomethyl)-2-(trifluoromethyl)pyridine

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of key chemical intermediates is paramount. This document provides a detailed
overview of 5-(Bromomethyl)-2-(trifluoromethyl)pyridine, a crucial building block in the
synthesis of novel pharmaceutical agents.

Chemical Identity and Structure

5-(Bromomethyl)-2-(trifluoromethyl)pyridine is a substituted pyridine derivative. Its structure
is characterized by a pyridine ring with a bromomethyl group at the 5-position and a
trifluoromethyl group at the 2-position.

IUPAC Name: 5-(Bromomethyl)-2-(trifluoromethyl)pyridine[1]
Chemical Structure:

The structure consists of a central pyridine ring. A trifluoromethyl group (-CF3) is attached to the
carbon atom at position 2 of the ring, and a bromomethyl group (-CH2Br) is attached to the
carbon at position 5.
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Physicochemical Properties

A summary of the key physicochemical properties of 5-(Bromomethyl)-2-
(trifluoromethyl)pyridine is presented in the table below. This data is essential for its
handling, application in synthesis, and for analytical purposes.

Property Value Reference
CAS Number 108274-33-5 [1][2]
Molecular Formula C7HsBrFsN [2][3]
Molecular Weight 240.02 g/mol [1112][3]
Boiling Point 37-38 °C [1]

Purity Typically =97% [3]
Appearance Solid [3]

1S/C7H5BrF3N/c8-3-5-1-2-

InChl 6(12-4-5)7(9,10,11)/h1- [1]
2,4H,3H2
IRQUWHXXVJARBK-

InChl Key [1]

UHFFFAOYSA-N

Synthesis and Reactivity

The synthesis of 5-(Bromomethyl)-2-(trifluoromethyl)pyridine is not detailed in the provided
search results. However, its structure suggests it is a versatile reagent in organic synthesis.
The bromomethyl group is a good leaving group, making it susceptible to nucleophilic
substitution reactions. This allows for the introduction of the 2-(trifluoromethyl)pyridin-5-ylmethyl
moiety into a wide range of molecules. The trifluoromethyl group is an important
pharmacophore that can enhance metabolic stability, lipophilicity, and binding affinity of drug
candidates.

Applications in Drug Discovery
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5-(Bromomethyl)-2-(trifluoromethyl)pyridine serves as a key intermediate in the preparation
of various biologically active compounds. For instance, it can be used in the synthesis of aryl
piperidines and piperazines that act as inducers of LDL-receptor expression[2]. The pyridine
core and the trifluoromethyl group are common features in many modern pharmaceuticals,
highlighting the importance of this building block.

Logical Relationship of Structural Components

The relationship between the core pyridine structure and its substituents, which dictates its
chemical reactivity and utility, can be visualized as follows:

5-(Bromomethyl) Group \
(Reactive site for nucleophilic substitutionﬂ

Click to download full resolution via product page

Caption: Key structural components of 5-(Bromomethyl)-2-(trifluoromethyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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